3-((4-Fluorophenyl)sulfonyl)-1-(naphthalen-1-ylsulfonyl)azetidine

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-1-naphthalen-1-ylsulfonylazetidine
• InChI: InChI=1S/C19H16FNO4S2/c20-15-8-10-16(11-9-15)26(22,23)17-12-21(13-17)27(24,25)19-7-3-5-14-4-1-2-6-18(14)19/h1-11,17H,12-13H2
• InChI Key: SBUPPGXRYRICQK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C19H16FNO4S2
• Molecular Weight: 405.5 g/mol

Description

3-((4-Fluorophenyl)sulfonyl)-1-(naphthalen-1-ylsulfonyl)azetidine is a chemical compound with potential applications in scientific research. It is a member of the azetidine class of compounds, which are known for their unique chemical properties and potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has demonstrated the utility of naphthalene and sulfonyl derivatives in the synthesis of compounds with significant biological activity. For example, compounds synthesized using naphthalene derivatives have been evaluated for their anticancer properties, with certain compounds showing potent cytotoxic activity against various human cancer cell lines, including A549, HeLa, and MCF-7. These compounds induce apoptosis and arrest the cell cycle at the G1 phase, highlighting their potential as therapeutic agents against cancer (Ravichandiran et al., 2019).

Imaging Agents Development

Fluorescent ligands structurally related to neurotransmitter transport substrates have been synthesized for potential application in neuroblastoma imaging. These compounds, designed to target the neuronal norepinephrine transporter expressed in almost all neuroblastoma cells, offer a novel approach for imaging and diagnosing neuroblastoma, a common cancer in children (Hadrich et al., 1999).

Antihyperglycemic Activity

Naphthalene sulfonyl derivatives have also been explored for their antihyperglycemic activity, with studies on thiazolidinediones showing promise in non-insulin-dependent diabetes mellitus (NIDDM) models. These studies provide a basis for the development of new therapeutic agents targeting diabetes, highlighting the versatility of naphthalene sulfonyl derivatives in medicinal chemistry (Zask et al., 1990).

Chemical and Environmental Applications

Sulfonyl and naphthalene derivatives are used in synthesizing fluorescent probes and solvatochromic compounds for chemical sensing and environmental monitoring. These applications demonstrate the potential of such compounds in developing sensors for detecting various organic compounds and pollutants, contributing to environmental safety and monitoring efforts (Liu et al., 2016).